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Compound Name: O-Benzoylhydroxylamine

Cat. No.: B1197823 Get Quote

O-Benzoylhydroxylamine: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction

O-Benzoylhydroxylamine is a versatile chemical reagent widely utilized in organic synthesis.

Its significance lies primarily in its function as an electrophilic aminating agent, enabling the

formation of carbon-nitrogen (C-N) bonds, a fundamental transformation in the synthesis of

numerous organic molecules and pharmaceuticals. This guide provides an in-depth overview of

the physical and chemical properties of O-Benzoylhydroxylamine, its reactivity, relevant

experimental protocols, and its applications in modern synthetic chemistry.

Core Physical and Chemical Properties
The physical and chemical characteristics of O-Benzoylhydroxylamine are summarized

below. It is important to distinguish between the free base and its hydrochloride salt, as their

properties, particularly the melting point, differ.
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Property Value Notes

Molecular Formula C₇H₇NO₂

Molecular Weight 137.14 g/mol

Melting Point 110-112 °C For the hydrochloride salt.

Appearance Tan to white solid For the hydrochloride salt.

Topological Polar Surface Area 52.3 Å²

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
3

Rotatable Bond Count 2

XLogP3 1.4

Solubility and Stability
Solubility: O-Benzoylhydroxylamine is slightly soluble in water but is miscible with organic

solvents like ethanol, ether, and chloroform.

Stability: O-Benzoylhydroxylamine and its derivatives generally show good stability and

can be stored indefinitely in a freezer without decomposition or loss of reactivity. The

hydrochloride salt is described as hygroscopic (absorbs moisture from the air) and should be

stored in a tightly closed container, protected from moisture.

Chemical Reactivity and Applications
O-Benzoylhydroxylamine is a cornerstone reagent for electrophilic amination. It serves as an

efficient "NH₂⁺" synthon, enabling the introduction of an amino group to a variety of

nucleophiles.

Electrophilic Amination
Over the past decade, the use of O-benzoylhydroxylamines in transition metal-catalyzed C-N

bond formation has become a prominent strategy in organic synthesis. These reactions offer an
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attractive alternative to traditional methods. O-benzoylhydroxylamines have been

successfully employed in copper, palladium, nickel, and cobalt-catalyzed electrophilic

amination reactions.

Copper-Catalyzed Amination: A mild and broadly applicable method involves the copper-

catalyzed electrophilic amination of organozinc reagents with O-benzoyl hydroxylamines.

This allows for the synthesis of a wide variety of secondary and tertiary amines.

N-Amination of Heterocycles: O-Benzoylhydroxylamine derivatives have been shown to be

superior reagents for the N-amination of heterocyclic compounds such as pyrroles, indoles,

and imidazoles.

Alkyl Nitrene Precursors: Recent studies have introduced O-benzoylhydroxylamines as

competent precursors for alkyl nitrenes, which can then be used in rhodium-catalyzed

reactions to construct various nitrogen-containing heterocycles, like pyrrolidines, from

primary amines.

The general mechanism for its role as an aminating agent is depicted in the logical relationship

diagram below.

Logical Flow: O-Benzoylhydroxylamine in Electrophilic Amination
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Caption: Logical flow of O-Benzoylhydroxylamine as an electrophilic aminating agent.
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Detailed methodologies are crucial for the successful application of O-Benzoylhydroxylamine
in research. Below are representative experimental protocols for its synthesis and use.

Synthesis of a Substituted O-Benzoylhydroxylamine
This protocol describes the synthesis of 4-Benzoyloxymorpholine, a derivative of O-
Benzoylhydroxylamine, via oxidation.

Reagents and Equipment:

Benzoyl peroxide

Dipotassium hydrogen phosphate (K₂HPO₄)

N,N-dimethylformamide (DMF)

Morpholine

Deionized water

500-mL round-bottomed flask

Teflon-coated magnetic stir bar

Procedure:

A 500-mL, one-necked, round-bottomed flask equipped with a Teflon-coated magnetic stir

bar is charged with benzoyl peroxide (12.11 g, 50 mmol), dipotassium hydrogen phosphate

(13.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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